Cas no 1261926-05-9 (2-hydroxy-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde)

• Product Name: 2-hydroxy-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• CAS No: 1261926-05-9
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• MDL: MFCD18314922
• CID: 1219330
• PubChem ID: 53220674
• Update Time: 2025-09-28

2-hydroxy-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(4-pyrrolidin-1-ylsulfonylphenyl)benzaldehyde
• 1261926-05-9
• DTXSID30685389
• MFCD18314922
• 2-FORMYL-4-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• 4-Hydroxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carbaldehyde
• 2-Formyl-4-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 4-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD18314922
• Inchi： 1S/C17H17NO4S/c19-12-15-11-14(5-8-17(15)20)13-3-6-16(7-4-13)23(21,22)18-9-1-2-10-18/h3-8,11-12,20H,1-2,9-10H2
• InChI Key： NBVCEBYQLMFSGX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C=O)C=2)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.08782920g/mol
• Monoisotopic Mass: 331.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų